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Introduction
Sodium tungstate is an inorganic salt that has garnered attention in the field of material

science for its efficacy as a fire retardant for textiles, particularly for cellulosic fibers such as

cotton. Its mechanism of action primarily involves a condensed-phase process, where it alters

the thermal decomposition of the textile fibers to promote char formation and reduce the

release of flammable volatiles. This process effectively creates a protective barrier that

insulates the underlying material from the heat source, thus inhibiting ignition and slowing the

spread of flames.

Often, sodium tungstate is used in synergistic formulations with other compounds, notably

those containing phosphorus and nitrogen, to enhance its fire-retardant properties. These

combinations can lead to a more robust and durable fire-retardant finish on the textile.

This document provides detailed application notes and experimental protocols for the use of

sodium tungstate in the preparation of fire-retardant textiles.

Data Presentation
The following tables summarize quantitative data on the fire-retardant performance of textiles

treated with formulations containing inorganic salts, including those with similar properties to

sodium tungstate, such as sodium stannate, in synergistic combinations.
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Table 1: Fire Retardancy of Cotton Fabric Treated with Inorganic Salt Formulations

Formulation Add-on (%)
Limiting
Oxygen
Index (LOI)

Char
Length (cm)

Afterflame
Time (s)

Afterglow
Time (s)

Untreated

Cotton
0 ~18

Burns

completely
> 2 > 2

16%

Ammonium

Sulfamate +

8% Sodium

Stannate

20-24 > 38 6.6 0 0

Sodium

Stannate +

Diammonium

Phosphate

(DAHP) &

Urea

Not Specified 33 3.0 0 0

Note: Data for sodium stannate is used as a proxy to demonstrate the efficacy of similar

inorganic salt-based fire-retardant systems.

Experimental Protocols
Protocol 1: Two-Bath Pad-Dry-Cure Method for Cotton
Fabric
This protocol describes a common industrial method for applying water-soluble fire retardants

like sodium tungstate in combination with a precipitating agent.

Materials:

Scoured and bleached 100% cotton fabric

Sodium tungstate (Na₂WO₄)
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Sodium phosphate, dibasic (Na₂HPO₄) or another suitable precipitating agent

Deionized water

Laboratory padder with two dips and two nips

Drying oven

Curing oven

Procedure:

Preparation of Solutions:

Bath 1: Prepare an aqueous solution of sodium tungstate. The concentration will depend

on the desired add-on level, typically ranging from 10% to 30% (w/v).

Bath 2: Prepare an aqueous solution of the precipitating agent (e.g., sodium phosphate).

The concentration should be stoichiometrically calculated to react with the sodium
tungstate.

Fabric Preparation:

Ensure the cotton fabric is clean, absorbent, and free from any sizing agents or impurities.

The fabric should be neutral or slightly acidic.

Padding - First Bath:

Immerse the cotton fabric in the first bath containing the sodium tungstate solution.

Pass the fabric through the laboratory padder at a set pressure to ensure even pickup of

the solution. A wet pickup of 70-80% is typical.

Intermediate Drying (Optional but Recommended):

Dry the fabric in an oven at 80-100°C for 5-10 minutes to remove excess water before the

second treatment.
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Padding - Second Bath:

Immerse the tungstate-impregnated fabric into the second bath containing the precipitating

agent. This will cause the in-situ precipitation of an insoluble tungsten compound within

the fabric fibers.

Pass the fabric through the laboratory padder.

Drying and Curing:

Dry the treated fabric in an oven at 100-120°C for 5-10 minutes.

Cure the fabric at a higher temperature, typically 140-160°C, for 3-5 minutes to fix the fire

retardant onto the fibers.

Washing and Drying:

Thoroughly rinse the fabric with water to remove any unreacted chemicals and soluble

byproducts.

Dry the final fire-retardant fabric.

Protocol 2: Vertical Flame Test (ASTM D6413)
This test is used to assess the flammability of the treated textile.[1][2][3][4][5]

Apparatus:

Vertical flame test chamber

Specimen holder

Burner (methane gas)

Timer

Procedure:

Specimen Preparation:
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Cut the treated fabric into specimens of a standard size (typically 76 mm x 300 mm).

Conditioning:

Condition the specimens in a standard atmosphere (e.g., 21 ± 1°C and 65 ± 5% relative

humidity) for at least 24 hours.

Testing:

Mount a specimen in the holder in a vertical orientation.

Apply a standardized flame to the bottom edge of the specimen for 12 seconds.

After 12 seconds, remove the flame and simultaneously start a timer.

Record the afterflame time (the time the specimen continues to flame after the ignition

source is removed).

Record the afterglow time (the time the specimen glows after the flame has extinguished).

After the specimen has cooled, measure the char length (the length of the damaged

portion of the fabric).

Protocol 3: Limiting Oxygen Index (LOI) Test (ASTM
D2863)
The LOI test determines the minimum concentration of oxygen in a nitrogen/oxygen mixture

that is required to support the flaming combustion of the material. A higher LOI value indicates

better fire retardancy.

Apparatus:

LOI apparatus with a vertical glass column

Specimen holder

Gas flow meters for oxygen and nitrogen
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Procedure:

Specimen Preparation:

Cut the treated fabric into specimens of the required size for the apparatus.

Testing:

Mount the specimen vertically in the holder inside the glass column.

Introduce a mixture of oxygen and nitrogen into the column at a controlled flow rate.

Ignite the top edge of the specimen with a flame.

Observe if the specimen sustains combustion for a specified period or burns to a certain

length.

Adjust the oxygen concentration in the gas mixture and repeat the test until the minimum

oxygen concentration that supports combustion is determined. This concentration is the

LOI value.

Mandatory Visualizations
Experimental Workflow
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Experimental Workflow for Fire-Retardant Textile Preparation
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Workflow for textile fire-retardant treatment.
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Signaling Pathways

Mechanism of Sodium Tungstate on Cellulose Thermal Decomposition
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Sodium tungstate's fire-retardant mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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